Cas no 1337139-37-3 (2-bromo-6-methoxy-4-(piperidin-2-yl)phenol)

• Product Name: 2-bromo-6-methoxy-4-(piperidin-2-yl)phenol
• CAS No: 1337139-37-3
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5906675
• PubChem ID: 130149910
• Update Time: 2025-05-20

2-bromo-6-methoxy-4-(piperidin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methoxy-4-(piperidin-2-yl)phenol
• EN300-1893519
• 1337139-37-3

• Inchi： 1S/C12H16BrNO2/c1-16-11-7-8(6-9(13)12(11)15)10-4-2-3-5-14-10/h6-7,10,14-15H,2-5H2,1H3
• InChI Key： KAQRLFQXZVMLMJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C1CCCCN1)OC)O

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-bromo-6-methoxy-4-(piperidin-2-yl)phenol

Comprehensive Overview of 2-Bromo-6-methoxy-4-(piperidin-2-yl)phenol (CAS No. 1337139-37-3): Properties, Applications, and Market Insights

2-Bromo-6-methoxy-4-(piperidin-2-yl)phenol (CAS No. 1337139-37-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound belongs to the class of brominated phenolic derivatives, which are known for their diverse biological activities and synthetic utility. The presence of a piperidine ring and a methoxy group in its structure enhances its potential as a building block for drug discovery and material science applications.

The molecular formula of 2-Bromo-6-methoxy-4-(piperidin-2-yl)phenol is C₁₂H₁₆BrNO₂, with a molecular weight of approximately 286.17 g/mol. Its chemical structure features a phenol core substituted with a bromine atom at the 2-position, a methoxy group at the 6-position, and a piperidin-2-yl group at the 4-position. This arrangement contributes to its lipophilic properties, making it soluble in organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO).

One of the most searched questions about this compound is: "What are the applications of 2-Bromo-6-methoxy-4-(piperidin-2-yl)phenol in drug development?" Researchers have explored its potential as a pharmacophore in designing novel therapeutic agents. The piperidine moiety is a common feature in many FDA-approved drugs, particularly those targeting the central nervous system (CNS). Additionally, the bromophenol structure has been investigated for its antioxidant and antimicrobial properties, making this compound a versatile candidate for further study.

In the context of current research trends, 2-Bromo-6-methoxy-4-(piperidin-2-yl)phenol aligns with the growing interest in heterocyclic compounds for medicinal chemistry. The global pharmaceutical industry is increasingly focusing on small-molecule drugs with improved bioavailability and target specificity. This compound's structural complexity and functional groups make it a valuable intermediate for synthesizing potent bioactive molecules.

Another frequently asked question is: "How is 2-Bromo-6-methoxy-4-(piperidin-2-yl)phenol synthesized?" The synthesis typically involves multi-step organic reactions, including bromination, etherification, and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. Researchers often optimize reaction conditions to minimize byproducts and enhance scalability for industrial applications.

The market demand for 2-Bromo-6-methoxy-4-(piperidin-2-yl)phenol is driven by its utility in academic research and pharmaceutical R&D. Suppliers and manufacturers cater to laboratories and institutions engaged in drug discovery and chemical synthesis. Pricing and availability vary based on purity levels, with high-purity grades (>98%) being more sought after for sensitive applications. The compound is typically supplied in sealed containers under inert conditions to ensure stability.

From an environmental and safety perspective, proper handling of 2-Bromo-6-methoxy-4-(piperidin-2-yl)phenol is essential. While it is not classified as a hazardous material under standard regulations, researchers are advised to use personal protective equipment (PPE) such as gloves and goggles when working with this compound. Disposal should follow local guidelines for organic waste to minimize environmental impact.

In summary, 2-Bromo-6-methoxy-4-(piperidin-2-yl)phenol (CAS No. 1337139-37-3) represents a promising chemical intermediate with broad potential in pharmaceutical and material sciences. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As the scientific community continues to uncover its applications, this compound is likely to remain a subject of interest in cutting-edge research.